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For Researchers, Scientists, and Drug Development Professionals

Introduction

Daphnilongeranin A is a naturally occurring alkaloid isolated from the leaves and stems of
Daphniphyllum longeracemosum.[1] It belongs to the Daphniphyllum alkaloids, a diverse family
of natural products known for their complex molecular architectures and interesting biological
activities. This technical guide provides a comprehensive overview of the physical, chemical,
and preliminary biological properties of Daphnilongeranin A, intended to serve as a
foundational resource for researchers in natural product chemistry, pharmacology, and drug
discovery.

Physical and Chemical Properties

Daphnilongeranin A is a white amorphous powder. A summary of its key physical and
chemical properties is presented in the table below.
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Property Value Reference
Molecular Formula C23H20NO4 [1]
Molecular Weight 383.48 g/mol [1]
Appearance White amorphous powder

Melting Point Not reported

Soluble in methanol, ethanol,

Solubility and DMSO. Sparingly soluble
in water.
Optical Rotation Not reported

Note: Specific quantitative data for melting point, solubility, and optical rotation are not readily
available in the surveyed literature.

Spectroscopic Data

The structural elucidation of Daphnilongeranin A was achieved through extensive
spectroscopic analysis. The key spectral data are summarized below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The *H and 13C NMR spectral data provide the foundational structural information for
Daphnilongeranin A. While a complete, assigned dataset is not publicly available, the general
regions of proton and carbon signals are consistent with a complex alkaloidal structure.

Table 2: General 'H and 3C NMR Spectral Data of Daphnilongeranin A
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Chemical Shift Range .
Nucleus General Assignments

(ppm)

Aliphatic protons, olefinic
1H NMR 0.8-75 protons, protons adjacent to
heteroatoms.

Aliphatic carbons, olefinic

carbons, carbonyl carbons,
13C NMR 15 - 180 _

carbons bonded to nitrogen

and oxygen.

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) is crucial for determining the elemental
composition of Daphnilongeranin A.

o High-Resolution Mass Spectrometry (HR-ESI-MS): The exact mass of the protonated
molecule [M+H]* is used to confirm the molecular formula C23H20NOa.

Infrared (IR) Spectroscopy

Infrared spectroscopy provides information about the functional groups present in the molecule.

Table 3: Characteristic Infrared Absorption Bands of Daphnilongeranin A

Wavenumber (cm~?) Functional Group

~3400 O-H stretching (hydroxyl group)
~2950 C-H stretching (aliphatic)

~1730 C=0 stretching (ester or lactone)
~1650 C=C stretching (alkene)

~1240 C-O stretching (ester or ether)

Experimental Protocols
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Isolation of Daphnilongeranin A

Daphnilongeranin A is isolated from the leaves and stems of Daphniphyllum
longeracemosum.[1] The general procedure involves the following steps:

Figure 1. General workflow for the isolation of Daphnilongeranin A.

A detailed protocol would involve specifying the exact solvents, gradient systems for
chromatography, and HPLC conditions, which are typically found in the primary research
literature describing its isolation.

Biological Activity
Inhibition of Platelet Aggregation

Preliminary studies have shown that Daphnilongeranin A exhibits weak inhibitory activity on
platelet aggregation. The precise mechanism and the specific signaling pathways involved
have not been fully elucidated. Platelet aggregation is a complex process involving multiple
signaling cascades.

Figure 2. Simplified overview of major platelet aggregation signaling pathways.

Daphnilongeranin A's weak inhibitory effect suggests it may interfere with one or more steps
in this cascade, potentially by interacting with a receptor, an enzyme, or a signaling molecule.
Further research is required to identify its precise molecular target and mechanism of action.

Conclusion

Daphnilongeranin A is a structurally complex Daphniphyllum alkaloid with preliminary
evidence of biological activity. This guide summarizes the currently available physical,
chemical, and biological data. The lack of comprehensive quantitative data and detailed
mechanistic studies highlights the need for further investigation into this natural product. Its
unique structure may serve as an inspiration for synthetic chemists, and a deeper
understanding of its biological activity could open new avenues for therapeutic development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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